Cas no 127958-04-7 (5-Pyrimidinecarboxylic acid, 2-amino-4-(1,1-dimethylethyl)- (9CI))

5-Pyrimidinecarboxylic acid, 2-amino-4-(1,1-dimethylethyl)- (9CI) structure
127958-04-7 structure
Product Name:5-Pyrimidinecarboxylic acid, 2-amino-4-(1,1-dimethylethyl)- (9CI)
CAS No:127958-04-7
MF:C9H13N3O2
MW:195.218421697617
CID:897667
Update Time:2025-04-19

5-Pyrimidinecarboxylic acid, 2-amino-4-(1,1-dimethylethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 5-Pyrimidinecarboxylic acid, 2-amino-4-(1,1-dimethylethyl)- (9CI)
    • 2-amino-4-tert-butylpyrimidine-5-carboxylic acid
    • Inchi: 1S/C9H13N3O2/c1-9(2,3)6-5(7(13)14)4-11-8(10)12-6/h4H,1-3H3,(H,13,14)(H2,10,11,12)
    • InChI Key: BULMUPMSQNUNKD-UHFFFAOYSA-N
    • SMILES: C1(N)=NC=C(C(O)=O)C(C(C)(C)C)=N1

Computed Properties

  • Exact Mass: 195.10089

Experimental Properties

  • PSA: 89.1
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